Cas no 1806041-90-6 (3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806041-90-6
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4859423
• Update Time: 2025-05-23

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H2BrF3N2/c8-3-1-4(9)6(7(10)11)13-5(3)2-12/h1,7H
• InChI Key： ASIJUSMMIZURLW-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine

3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

The compound CAS No 1806041-90-6, commonly referred to as 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds that are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6, which include a bromine atom, a cyano group, a fluorine atom, and a difluoromethyl group. These substituents contribute to the unique electronic and steric properties of the molecule, making it a valuable compound in modern chemical research.

Recent studies have highlighted the potential of 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine in the development of novel agrochemicals. Researchers have found that this compound exhibits potent pesticidal activity against various agricultural pests. The presence of multiple electronegative groups (bromine, cyano, and fluorine) enhances the molecule's ability to interact with target enzymes in pests, leading to effective pest control. Furthermore, the difluoromethyl group adds additional stability to the molecule, ensuring its efficacy under varying environmental conditions.

In addition to its pesticidal applications, this compound has shown promise in the field of pharmaceutical chemistry. The pyridine ring structure is known for its ability to form hydrogen bonds and interact with biological targets such as proteins and enzymes. The substituents on the ring further modulate these interactions, making 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine a potential candidate for drug development. Recent research has explored its potential as an inhibitor of certain kinases involved in cancer progression.

The synthesis of CAS No 1806041-90-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of a pyridine derivative at position 3 and subsequent substitutions at positions 2 and 6 with cyano and difluoromethyl groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, reducing production costs and enhancing yield.

From an environmental perspective, the stability and bioavailability of 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine have been extensively studied. Research indicates that this compound has low persistence in soil and water systems due to its susceptibility to microbial degradation. This makes it an environmentally friendly alternative to traditional agrochemicals that often persist in ecosystems for extended periods.

In conclusion, CAS No 1806041-90-6, or 3-Bromo-2-cyano-6-(difluoromethyl)-5-fluoropyridine, represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable compound for both agricultural and pharmaceutical applications. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in addressing global challenges in health and food security.